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Compound of Interest

Compound Name: 4,5-Dimethyloctane

Cat. No.: B098873 Get Quote

CAS Number: 15869-96-2

This technical guide provides a summary of the currently available information for 4,5-
dimethyloctane, geared towards researchers, scientists, and drug development professionals.

While in-depth biological data and established experimental protocols are limited in the public

domain, this document consolidates the known chemical and physical properties, along with

general synthesis methodologies.

Chemical and Physical Properties
4,5-Dimethyloctane is a branched-chain alkane with the molecular formula C10H22.[1][2][3]

Its chemical structure consists of an octane backbone with two methyl groups attached to the

fourth and fifth carbon atoms. A summary of its key properties is presented in the table below.
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Property Value Source

CAS Number 15869-96-2 [1][2][3]

Molecular Formula C10H22 [1][2][3]

Molecular Weight 142.28 g/mol [1][2][3]

IUPAC Name 4,5-dimethyloctane

Synonyms Octane, 4,5-dimethyl-

Stereoisomers

(R,R)-(.+-.)-4,5-

dimethyloctane, (R,S)-4,5-

dimethyloctane, 4,5-

dimethyloctane, meso, 4,5-

Dimethyloctane, threo

Synthesis and Experimental Information
The synthesis of 4,5-dimethyloctane can be achieved through several general organic

chemistry reactions, including the Wurtz reaction, hydrocarbon cracking, and the isomerization

of straight-chain alkanes.[2] One commercially available source describes it as a product

resulting from n-pentane/iso-butane coupling.[3]

It is important to note that while 4,5-dimethyloctane is available commercially as a

biochemical assay reagent, it comes with the cautionary note that it has not been fully validated

for medical applications and is intended for research use only.[3]

A detailed search of scientific literature and chemical databases did not yield specific, validated

experimental protocols for the application of 4,5-dimethyloctane in biological systems or drug

development assays. Similarly, there is no published information linking 4,5-dimethyloctane to

any specific signaling pathways.

Logical Relationship: Information Availability
The following diagram illustrates the current state of available information for 4,5-
dimethyloctane.
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Caption: Availability of technical information for 4,5-Dimethyloctane.

Conclusion
The CAS number for 4,5-dimethyloctane is 15869-96-2. While basic chemical and physical

data, along with general synthesis routes are known, there is a significant lack of in-depth

technical information regarding its biological activity, specific experimental protocols, and

involvement in signaling pathways in the public domain. Researchers and drug development

professionals interested in this compound should consider this data gap in their research

planning. Further investigation and primary research would be required to elucidate the

biological relevance and potential applications of 4,5-dimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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